Cas no 1185166-01-1 (Metformin-d)

• Product Name: Metformin-d
• CAS No: 1185166-01-1
• MF: C₄H₁₂ClN₅
• MW: 171.661548614502
• CID: 1061756
• PubChem ID: 329757920
• Update Time: 2025-05-23

Metformin-d Chemical and Physical Properties

Names and Identifiers

• Metformin-d6, Hydrochloride
• ​Metformin-d6 (hydrochloride​)
• 3-(diaminomethylidene)-1,1-bis(trideuteriomethyl)guanidine,hydrochloride
• Metformin-(dimethyl-d6) hydrochloride
• Metformin-d6, Hydroc
• 1,1-Di(methyl-d3)biguanide hydrochloride
• [2H6]-Metformin hydrochloride
• Metformin D6 hydrochloride
• 1,1-Dimethylbiguanide D6 hydrochloride
• Metformin-d
• N,N-Dimethylimidodicarbonimidic Diamide-d6, Hydrochloride
• Metformine D6 hydrochloride
• Metformin-d6 (hydrochloride)
• 1,1-Dimethylbiguanide-d6 (hydrochloride)
• 1ST10072AD6
• AS-6062
• Metformin-(dimethyl-d6) hydrochloride, analytical standard
• N'-(Diaminomethylidene)-N,N-bis[(~2~H_3_)methyl]guanidine--hydrogen chloride (1/1)
• AKOS025147386
• 1185166-01-1
• 3-(diaminomethylidene)-1,1-bis(trideuteriomethyl)guanidine;hydrochloride
• D98182
• 1,1-Dimethyl-d6-biguanide HCl
• J-003816
• CS-0033092
• Metformin-d6-hydrochloride
• HY-110228
• 1-[(diaminomethylidene)amino]-N,N-di(?H?)methylmethanimidamide hydrochloride
• DTXSID10662072
• Metformin-d6 (hydrochloride?)
• DA-65362

• MDL： MFCD06658649
• Inchi： 1S/C4H11N5.ClH/c1-9(2)4(7)8-3(5)6;/h1-2H3,(H5,5,6,7,8);1H/i1D3,2D3;
• InChI Key： OETHQSJEHLVLGH-TXHXQZCNSA-N
• SMILES： Cl.N(C(=N)/N=C(\N)/N)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 171.1157836g/mol
• Monoisotopic Mass: 171.1157836g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Melting Point: 215-218°C
• Solubility: Aqueous Acid (Slightly), DMSO (Slightly), Methanol (Slightly)

Metformin-d Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Biguanides

Additional information on Metformin-d

Research Brief on 1185166-01-1 and Metformin-d: Latest Advances in Chemical Biology and Pharmaceutical Applications

The chemical compound 1185166-01-1 and its derivative, Metformin-d, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings related to these compounds, focusing on their structural properties, biological activities, and potential therapeutic applications. The insights provided here are based on a comprehensive review of recent peer-reviewed publications, preclinical studies, and industry reports.

1185166-01-1, a novel small molecule, has been identified as a promising candidate for drug development due to its unique chemical structure and mechanism of action. Recent studies have elucidated its role as a modulator of key metabolic pathways, particularly those involved in glucose homeostasis and energy metabolism. Concurrently, Metformin-d, a deuterated analog of the widely used antidiabetic drug metformin, has been developed to enhance pharmacokinetic properties and reduce metabolic side effects. The deuterium substitution in Metformin-d has been shown to improve its stability and bioavailability, making it a subject of intense research in diabetes and beyond.

One of the most notable advancements in this area is the application of 1185166-01-1 in combination therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1185166-01-1 synergizes with Metformin-d to enhance insulin sensitivity and mitochondrial function in preclinical models of type 2 diabetes. The study employed advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to characterize the interaction between these compounds at the molecular level. These findings suggest a potential paradigm shift in the treatment of metabolic disorders.

Further research has explored the anticancer properties of 1185166-01-1 and Metformin-d. A recent paper in Cancer Research highlighted their ability to inhibit the proliferation of certain cancer cell lines by targeting the AMP-activated protein kinase (AMPK) pathway. The deuterated form of metformin, in particular, exhibited enhanced tumor penetration and prolonged half-life compared to its non-deuterated counterpart. These results underscore the importance of isotopic labeling in drug design and its implications for oncology therapeutics.

In addition to their therapeutic potential, the synthesis and analytical characterization of 1185166-01-1 and Metformin-d have been refined in recent years. A 2024 study in Analytical Chemistry detailed a high-performance liquid chromatography (HPLC) method for the precise quantification of these compounds in biological matrices. This methodological advancement is critical for future pharmacokinetic and pharmacodynamic studies, ensuring accurate measurement of drug concentrations in clinical samples.

Despite these promising developments, challenges remain in the clinical translation of 1185166-01-1 and Metformin-d. Issues such as scale-up synthesis, long-term safety, and regulatory approval need to be addressed. Ongoing clinical trials, particularly those investigating the combination of these compounds in metabolic and oncological indications, will provide further clarity on their therapeutic viability. The next phase of research should focus on optimizing dosing regimens and identifying patient populations that would benefit most from these interventions.

In conclusion, the latest research on 1185166-01-1 and Metformin-d highlights their multifaceted roles in chemical biology and pharmaceutical science. From metabolic regulation to anticancer effects, these compounds represent a new frontier in drug development. Continued investment in basic and translational research will be essential to fully realize their clinical potential and address the unmet medical needs in various disease areas.